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Compound of Interest

Dimethyl (2R)-2-
Compound Name:

hydroxypentanedioate
CAS No.: 55094-98-9
Cat. No.: B3384428

Get Quote

Technical Guide: Dimethyl (2R)-2-
hydroxypentanedioate

Solubility, Stability, and Cellular Application Protocols

Executive Summary & Compound Profile

Dimethyl (2R)-2-hydroxypentanedioate (also known as Dimethyl (2R)-2-hydroxyglutarate or
(2R)-Dimethyl 2-HG) is a cell-permeable ester derivative of the oncometabolite (2R)-2-
hydroxyglutarate. Unlike the polar free acid, which poorly penetrates cell membranes, the
dimethyl ester is lipophilic, allowing it to passively diffuse into cells. Once intracellular, it
functions as a prodrug, undergoing hydrolysis by non-specific esterases to release the
bioactive (2R)-2-hydroxyglutarate, which competitively inhibits

-ketoglutarate-dependent dioxygenases (e.g., TET2, Jm|C, HIF prolyl hydroxylases).
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This guide details the physicochemical properties, solubility limits, and critical stability
considerations required for reproducible experimental results.

Chemical Identity

Property Detail

IUPAC Name Dimethyl (2R)-2-hydroxypentanedioate

(2R)-Dimethyl 2-hydroxyglutarate; Dimethyl D-2-
Common Synonyms
hydroxyglutarate

CAS Number 81426-68-8 (R-isomer specific)
C

Molecular Formula H
0]

Molecular Weight 176.17 g/mol

) Colorless to pale yellow liquid (oil) at room
Physical State
temperature

Solubility Profile & Stock Preparation

The dimethyl ester is a lipophilic liquid. It is miscible with polar organic solvents but has limited
stability in aqueous solutions due to ester hydrolysis.

Solvent Compatibility Table
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Solvent Solubility Limit Stability Recommendation
Miscible (>100 High (Months at Primary Choice.
DMSO
mg/mL) -20°C) Prepare stocks here.

Alternative, but
o Moderate (Weeks at )
Ethanol Miscible (>50 mg/mL) 20°C) evaporation can alter
concentration.

o Do NOT store.
~10 mg/mL (Kinetic ] )
PBS / Water B Low (Hours) Prepare immediately
solubility)
before use.

Protocol: Preparation of 100 mM Stock Solution

Objective: Create a stable, high-concentration stock for cell culture spikes.

o Calculate: To prepare 1 mL of 100 mM stock, weigh 17.6 mg of Dimethyl (2R)-2-
hydroxypentanedioate.

o Note: Since the compound is a liquid, density variation makes volumetric measurement
less accurate than gravimetric measurement for the primary stock.

e Dissolve: Add 1.0 mL of anhydrous DMSO to the vial.
e Mix: Vortex for 15 seconds. The oil should dissolve instantly.

« Sterilization: If required, filter through a 0.2 um PTFE (hydrophobic) syringe filter. Do not use
cellulose acetate (hydrophilic) filters for pure DMSO stocks as they may dissolve.

o Storage: Aliquot into tight-sealing amber vials (to prevent moisture absorption) and store at
-20°C or -80°C.

Stability & Hydrolysis Kinetics

Understanding the hydrolysis pathway is critical for experimental design. The compound relies
on intracellular esterases for activation, but it also suffers from spontaneous hydrolysis in
culture media, which can lead to inconsistent dosing.
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Mechanism of Action & Degradation

The "prodrug” mechanism involves a two-step hydrolysis. However, in neutral aqueous media
(pH 7.4), the ester bonds are susceptible to spontaneous cleavage, releasing methanol and the
free acid extracellularly (which cannot re-enter the cell efficiently).

Dimethyl2-HG ~ Passive Diffusion Dimethyl 2-HG
(Extracellular) (Intracellular)
Spontaneous Hydrolysis Esterases
(pH 7.4, t1/2/~24h)
(2R)-2-HG Monomethyl 2-HG

(Intermediate)

Este ra$es

(2R)-2-HG
(Active Metabolite)

(Impermeable Waste)

Click to download full resolution via product page

Figure 1: Hydrolysis pathway. Green arrows indicate the desired intracellular activation. Red
arrow indicates extracellular degradation.

Stability Data Points

 In Anhydrous DMSO: Stable for >6 months at -20°C.
e In Cell Culture Media (pH 7.4, 37°C):
o Half-life: Estimated at 12—-24 hours.

o Implication: A single dose at T=0 will significantly degrade by T=24h. The effective
concentration of the permeable ester drops, while the concentration of the impermeable
free acid increases in the media.

Experimental Protocols for Cell Treatment[3][4][5][6]
Critical Considerations
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¢ Freshness: Never dilute the DMSO stock into media until the moment of treatment.

» Media Refreshing: Due to the instability in media, replenish the media with fresh compound
every 24 hours for long-term experiments (e.g., 48-72h assays).

o Controls: Use Dimethyl (2S)-2-hydroxyglutarate as a negative control to distinguish
enantiomer-specific oncometabolic effects from generic acidity or ester/methanol toxicity.

Step-by-Step Treatment Workflow

o Seed Cells: Plate cells and allow them to adhere (typically 12—24 hours).
e Prepare Media:

Calculate the total volume of media needed.

[¢]

Thaw the 100 mM DMSO stock.

[¢]

[e]

Add the stock to pre-warmed (37°C) media to achieve the desired final concentration
(typically 0.5 mM — 5.0 mM).

[e]

Example: For 5 mM final concentration, add 50 pL of 100 mM stock to 950 pL media.

o

Mix vigorously immediately.

o Treat: Aspirate old media and add the fresh drug-containing media to cells.

e |ncubate: Place in incubator.

e Maintenance (For >24h assays):

o Every 24 hours, prepare a fresh dilution in new media.

o Aspirate old media and replace with the fresh preparation.

o Reasoning: This maintains a constant driving force for the ester to enter the cell,
compensating for spontaneous hydrolysis.
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Validation

To confirm the protocol works, measure intracellular 2-HG levels using:
e LC-MS/MS: The gold standard. Differentiate 2-HG from

-ketoglutarate.[1][2]

e Enzymatic Assay: Commercial kits detecting D-2-hydroxyglutarate (using D-2-HGDH enzyme
coupled to a colorimetric probe).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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